Cas no 368426-78-2 (3-Amino-1,2-benzisoxazole-6-methanamine)

• Product Name: 3-Amino-1,2-benzisoxazole-6-methanamine
• CAS No: 368426-78-2
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD09907913
• CID: 67865
• PubChem ID: 22064731
• Update Time: 2025-04-18

3-Amino-1,2-benzisoxazole-6-methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1,2-benzisoxazole-6-methanamine
• 1-[1-(1-methylethyl)-1H-benzimidazol-2-yl]-Ethanone3-amino-1,2-benzisoxazole-6-methanamine
• 6-(Aminomethyl)-1,2-benzoxazol-3-amine
• 3-Amino-6-aminomethyl-1,2-benzisoxazole
• 6-(AMINOMETHYL)-6,11-DIHYDRO-DIBENZOAZEPINE
• 6,11-Dihydro-5H-dibenz[b,e]azepine-6-methanamine
• 6-Aminomethyl-6,11-dihydro-5H-dibenz [b,e]azepine hydrogen fumarate
• 6-aminomethyl-6,11-dihydro-5H-dibenz[b,e]azepin
• 6-aminomethyl-6,11-dihydro-5H-dibenz[b,e]azepine
• 6-aminomethyl-6,11-dihydro-5H-dibenzo[b,e]azepine
• 6-aminomethylbenzo[d]isoxazol-3-ylamine
• 6-aminomethyl-benzo[d]isoxazol-3-ylamine
• 6-(Aminomethyl)-1,2-benzisoxazol-3-amine
• CHEMBL4521313
• 368426-78-2
• SCHEMBL3890977
• EN300-253394
• GHYKJSGZYRADNG-UHFFFAOYSA-N
• AKOS006313658

• MDL： MFCD09907913
• Inchi： 1S/C8H9N3O/c9-4-5-1-2-6-7(3-5)12-11-8(6)10/h1-3H,4,9H2,(H2,10,11)
• InChI Key： GHYKJSGZYRADNG-UHFFFAOYSA-N
• SMILES： O1C2C=C(CN)C=CC=2C(N)=N1

Computed Properties

• Exact Mass: 163.07467
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.07